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Compound of Interest

Compound Name: Carvomenthol

Cat. No.: B3432591

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Carvomenthol in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment, proper handling techniques, and emergency
response plans.

Physicochemical and Hazard Data

A summary of key quantitative data for Carvomenthol is presented below. This information is
essential for a comprehensive risk assessment prior to handling.
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Property Value Source
Chemical Formula C10H200 [1]
Molecular Weight 156.26 g/mol [1]

CAS Number 499-69-4 [1]
Appearance I.Dhysic'al tstate not specified; 2]

likely liquid

Boiling Point 88-90 °C [3]
Flash Point 79 °C (174.2 °F) - closed cup [3]
Density 0.887 - 0.931 g/mL at 25 °C [11[3]

0.021 mmHg at 25 °C
Vapor Pressure _ [4]
(estimated)

Occupational Exposure Limits No exposure limits noted [2]

Hazard Classifications:

Causes skin irritation.[5]

Causes serious eye damage.[5]

May cause respiratory irritation.[5]

Combustible liquid.

Acute Toxicity 4 (Oral).[3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Carvomenthol to
prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category

Specification

Rationale and Citation

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

Gloves must be inspected prior
to use. The selected gloves
should satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374.[2]

Eye & Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.

Standard safety glasses are
insufficient. Goggles or a face
shield are required to protect
against splashes and vapors
that can cause severe eye
damage.[2][6]

Skin & Body Protection

Fire/flame resistant and
impervious lab coat or

coveralls.

Provides a barrier against skin
contact and protects from the
flammability hazard of
Carvomenthol.[2] Consider
Tychem® coveralls for
enhanced protection against

chemical splashes.[7][8]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a

chemical fume hood.

A laboratory fume hood or
other local exhaust ventilation
is the primary engineering
control.[2] If ventilation is
inadequate, a NIOSH-
approved N100, CEN-
approved FFP3, or type ABEK
(EN14387) respirator is
recommended as a backup.[2]
[3] For emergencies or if a
respirator is the sole means of
protection, a full-face supplied

air respirator must be used.[2]

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4859
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4859
https://www.mcrsafety.com/blog/solvents/
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4859
https://ehss.syr.edu/ehss-emergency-response-preparedness/
https://www.dupont.com/personal-protective-equipment.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4859
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4859
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w224820
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4859
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols and Handling Procedures

Adherence to standardized handling protocols is critical for minimizing risk and ensuring
experimental integrity.

General Handling Protocol:

Work Area Preparation: Always handle Carvomenthol in a well-ventilated area, with a
certified chemical fume hood being the preferred location.[2]

e Preventing Exposure: Avoid all personal contact, including the inhalation of vapors and direct
contact with skin and eyes.[2][9]

o Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling
procedures like weighing or mixing.[2]

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling is complete.[2][9]

o Storage: Keep the Carvomenthol container tightly sealed in a dry, well-ventilated place
when not in use.[2] It should be stored away from strong oxidizing agents, which are
incompatible.[2]

Weighing and Solution Preparation:

e Weighing: Conduct any weighing of Carvomenthol inside a ventilated enclosure or chemical
fume hood to control exposure to dust or vapors.

e Preparing Solutions: When creating solutions, add Carvomenthol to the solvent slowly and
carefully to prevent any splashing.

Emergency and Disposal Plans

A clear and practiced plan for managing spills and disposing of waste is essential for laboratory
safety.

Spill Response Workflow
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The following diagram outlines the logical workflow for responding to a Carvomenthol spill.

Carvomenthol Spill Response Workflow

Initial Response & Assessment

Spill Discovered

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
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Minor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Carvomenthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432591#personal-protective-equipment-for-
handling-carvomenthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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